2-oxo-2-{[3-(trifluoromethyl)phenyl]amino}ethyl 2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxylate

• Molecular Formula: C18H16F3NO5
• Molecular Weight: 383.3 g/mol
• IUPAC Name: [2-oxo-2-[3-(trifluoromethyl)anilino]ethyl] 5-oxo-4-oxatricyclo[4.2.1.03,7]nonane-9-carboxylate
• InChI: InChI=1S/C18H16F3NO5/c19-18(20,21)9-2-1-3-10(6-9)22-13(23)7-26-16(24)14-8-4-11-12(5-8)27-17(25)15(11)14/h1-3,6,8,11-12,14-15H,4-5,7H2,(H,22,23)
• InChI Key: DCKLMBLLIHHFIH-UHFFFAOYSA-N
• SMILES: C1C2CC3C1C(C2C(=O)OCC(=O)NC4=CC=CC(=C4)C(F)(F)F)C(=O)O3

Description

2-oxo-2-{[3-(trifluoromethyl)phenyl]amino}ethyl 2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxylate, also known as TFPAC, is a chemical compound that has been gaining attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-oxo-2-{[3-(trifluoromethyl)phenyl]amino}ethyl 2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxylate is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. 2-oxo-2-{[3-(trifluoromethyl)phenyl]amino}ethyl 2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxylate has been shown to inhibit the activity of histone deacetylases (HDACs), which are involved in the regulation of gene expression. 2-oxo-2-{[3-(trifluoromethyl)phenyl]amino}ethyl 2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxylate has also been shown to inhibit the activity of phosphodiesterases (PDEs), which are involved in the regulation of cyclic nucleotide signaling.
Biochemical and Physiological Effects
2-oxo-2-{[3-(trifluoromethyl)phenyl]amino}ethyl 2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxylate has been shown to have various biochemical and physiological effects, including the induction of apoptosis in cancer cells, the inhibition of pro-inflammatory cytokines, and the inhibition of viral replication. 2-oxo-2-{[3-(trifluoromethyl)phenyl]amino}ethyl 2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxylate has also been shown to have neuroprotective effects and to improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

2-oxo-2-{[3-(trifluoromethyl)phenyl]amino}ethyl 2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxylate has several advantages for lab experiments, including its stability, solubility, and ease of synthesis. However, 2-oxo-2-{[3-(trifluoromethyl)phenyl]amino}ethyl 2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxylate also has some limitations, including its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of 2-oxo-2-{[3-(trifluoromethyl)phenyl]amino}ethyl 2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxylate, including the development of novel drugs targeting various diseases, the synthesis of functional materials with unique properties, and the investigation of its potential as a tool for epigenetic research. Further studies are also needed to fully understand the mechanism of action of 2-oxo-2-{[3-(trifluoromethyl)phenyl]amino}ethyl 2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxylate and its potential applications in various fields.

Synthesis Methods

2-oxo-2-{[3-(trifluoromethyl)phenyl]amino}ethyl 2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxylate can be synthesized through a multistep process involving the use of various reagents and catalysts. The synthesis involves the reaction of 3-(trifluoromethyl)aniline with ethyl 2-oxo-2-(7-oxo-2-oxa-1-azabicyclo[4.2.0]oct-8-yl)acetate in the presence of a base. The resulting product is then treated with a reducing agent to obtain 2-oxo-2-{[3-(trifluoromethyl)phenyl]amino}ethyl 2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxylate.

Scientific Research Applications

2-oxo-2-{[3-(trifluoromethyl)phenyl]amino}ethyl 2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxylate has been studied extensively for its potential applications in various fields, including medicinal chemistry, drug discovery, and material science. In medicinal chemistry, 2-oxo-2-{[3-(trifluoromethyl)phenyl]amino}ethyl 2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxylate has been shown to exhibit anticancer, anti-inflammatory, and antiviral properties. In drug discovery, 2-oxo-2-{[3-(trifluoromethyl)phenyl]amino}ethyl 2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxylate has been used as a scaffold for the development of novel drugs targeting various diseases. In material science, 2-oxo-2-{[3-(trifluoromethyl)phenyl]amino}ethyl 2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxylate has been utilized in the synthesis of functional materials with unique properties.